Cas no 1719-79-5 (20α-Dihydrocortisol)

20α-Dihydrocortisol Properties

Names and Identifiers

• Pregn-4-en-3-one,11,17,20,21-tetrahydroxy-, (11b,20S)-
• 20-ALPHA-DIHYDROCORTISOL
• 20-α-DIHYDROCORTISOL
• 4-PREGNEN-11B,17A,20A,21-TETROL-3-ONE
• 11B,17ALPHA,20ALPHA,21-Tetrahydroxy-4-pregnen-3-one
• 20alpha-hydroxycortisol
• 4-PREGNEN-11BETA,17ALPHA,20ALPHA,21-TETROL-3-ONE
• 4-pregnene-11B,17A,20A,21-tetrol-3-one
• REICHSTEIN'S EPI ''E''
• REICHSTEIN'S SUBSTANCE 'EPI' 'E'
• 20alpha-Dihydrocortisol
• 1719-79-5
• (8S,9S,10R,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• NSC82878
• SCHEMBL2903879
• 20beta-Dihydrocortisol
• NSC-82878
• CHEMBL488842
• MLS002694142
• +Expand

• InChIKey： AWWCEQOCFFQUKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-18,22,24-26H,3-8,10-11H2,1-2H3
• SMILES： OCC(C1(CCC2C3CCC4=CC(CCC4(C)C3C(CC12C)O)=O)O)O

Computed Properties

• Exact Mass: 364.22500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 364.225
• Heavy Atom Count: 26
• Complexity: 644
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Experimental Properties

• LogP: 1.86150
• PSA: 94.83000
• Refractive Index: 1.602
• Boiling Point: 586.6ºC at 760 mmHg
• Flash Point: 322.6 ºC
• Density: 1.29